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Compound of Interest

Compound Name: GNE-149

Cat. No.: B12411577

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution for GNE-149, a potent and orally bioavailable full antagonist and selective
estrogen receptor degrader (SERD) of estrogen receptor a (ERa).[1][2][3][4] Accurate
preparation of this stock solution is critical for ensuring the reliability and reproducibility of
experimental results in breast cancer research and other relevant fields.

Chemical and Physical Properties

A summary of the key quantitative data for GNE-149 is presented in the table below for easy
reference.

Property Value Source
Molecular Weight 503.59 g/mol [5]
CAS Number 1953132-75-6 [5]
Chemical Formula C2sH33F4NsO [5]
Solubility in DMSO =50 mg/mL (99.29 mM) [1]
ICso for ERa 0.053 nM [1]
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Experimental Protocol: GNE-149 Stock Solution
Preparation

This protocol details the steps for preparing a 10 mM stock solution of GNE-149 in dimethyl
sulfoxide (DMSO).

Materials:

o GNE-149 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
« Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

» Calibrated micropipettes and sterile, filtered pipette tips

o Vortex mixer

e Water bath or heat block (optional, for aiding dissolution)

» Ultrasonic bath (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Procedure:

» Pre-weighing Preparation: Before opening the GNE-149 vial, allow it to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the hygroscopic compound.

» Weighing GNE-149: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of GNE-149 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.036 mg of GNE-149.

o Calculation:
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= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 503.59 g/mol x 1000 mg/g = 5.036 mg

» Solvent Addition: Add the calculated volume of DMSO to the tube containing the GNE-149
powder. To prepare a 10 mM stock solution with 5.036 mg of GNE-149, add 1 mL of DMSO.
For other desired concentrations and volumes, a stock solution preparation table is provided
below.[1]

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, the following steps can be taken:

o Warming: Gently warm the solution to 60°C.[1]

o Ultrasonication: Place the tube in an ultrasonic bath for short intervals until the solution is
clear.[1]

o Note: It is crucial to use newly opened or anhydrous DMSO, as hygroscopic DMSO can
significantly impact the solubility of the product.[1]

 Aliquotting and Storage: Once the GNE-149 is completely dissolved, centrifuge the tube
briefly to collect the solution at the bottom. Aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes to avoid repeated freeze-thaw cycles.

o Storage Conditions: Store the aliquots protected from light at:
o -80°C for long-term storage (up to 6 months).[1][6]
o -20°C for short-term storage (up to 1 month).[1][6]

Stock Solution Preparation Table:
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Desired
. Volume for 1 mg Volume for 5 mg Volume for 10 mg
Concentration
1mM 1.9858 mL 9.9291 mL 19.8582 mL
5 mM 0.3972 mL 1.9858 mL 3.9716 mL
10 mM 0.1986 mL 0.9929 mL 1.9858 mL

Safety and Handling Precautions

Always handle GNE-149 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.
In case of contact, immediately flush the affected area with copious amounts of water.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.[6]

Visualized Workflow

The following diagram illustrates the key steps in the preparation of the GNE-149 stock

solution.
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Caption: Workflow for GNE-149 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of GNE-149 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411577#how-to-prepare-gne-149-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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